Cas no 1998-88-5 (Ethyl N-[3,5-bis(trifluoromethyl)phenyl]carbamate)

Ethyl N-[3,5-bis(trifluoromethyl)phenyl]carbamate structure
1998-88-5 structure
Product Name:Ethyl N-[3,5-bis(trifluoromethyl)phenyl]carbamate
CAS No:1998-88-5
MF:C11H9F6NO2
MW:301.185084104538
CID:1391328
PubChem ID:242745
Update Time:2025-04-20

Ethyl N-[3,5-bis(trifluoromethyl)phenyl]carbamate Chemical and Physical Properties

Names and Identifiers

    • Ethyl N-[3,5-bis(trifluoromethyl)phenyl]carbamate
    • Maybridge1_007647
    • SEW04920
    • N-(3,5-Ditrifluormethyl-phenyl)-carbamidsaeureethylester
    • NSC51616
    • AC1L6A3Z
    • AR-1I9877
    • N-&lt
    • 3,5-Ditrifluormethyl-phenyl&gt
    • -carbamidsaeureethylester
    • AC1Q65J3
    • ethyl n-[3,5-di(trifluoromethyl)phenyl]carbamate
    • HMS563D13
    • HMS563D13;
    • NSC-51616
    • SR-01000640451-1
    • Z56819138
    • CCG-51132
    • 1998-88-5
    • STL489972
    • AKOS001024225
    • ethyl [3,5-bis(trifluoromethyl)phenyl]carbamate
    • BRD-K87790603-001-01-6
    • DTXSID20287573
    • Inchi: 1S/C11H9F6NO2/c1-2-20-9(19)18-8-4-6(10(12,13)14)3-7(5-8)11(15,16)17/h3-5H,2H2,1H3,(H,18,19)
    • InChI Key: YKCQHKCQSDPUOL-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C=C(C(F)(F)F)C=1)NC(=O)OCC)(F)F

Computed Properties

  • Exact Mass: 301.05400
  • Monoisotopic Mass: 301.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • Density: 1.417
  • Boiling Point: 208.3°C at 760 mmHg
  • Flash Point: 79.8°C
  • Refractive Index: 1.448
  • PSA: 38.33000
  • LogP: 4.36560
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk